
Why is fresh DMSO recommended for dissolving
YKL-06-061

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YKL-06-061

Cat. No.: B15602663 Get Quote

Technical Support Center: YKL-06-061
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the salt-

inducible kinase (SIK) inhibitor, YKL-06-061.

Frequently Asked Questions (FAQs)
Q1: Why is it critical to use fresh, anhydrous DMSO to dissolve YKL-06-061?

Using fresh, anhydrous Dimethyl Sulfoxide (DMSO) is crucial for the effective solubilization of

YKL-06-061 due to two primary reasons: the hygroscopic nature of DMSO and the potential for

compound precipitation.

Hygroscopicity of DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture

from the atmosphere. This absorbed water can significantly reduce the solubility of

hydrophobic compounds like YKL-06-061.[1][2] When water is present in DMSO, the

solvent's polarity increases, making it a less favorable environment for nonpolar molecules.

This can lead to difficulties in achieving the desired concentration and may result in the

precipitation of the compound over time.

Compound Precipitation: The presence of water in DMSO can lead to the formation of a less

soluble, crystalline form of the compound, which is difficult to redissolve. This is particularly

problematic during freeze-thaw cycles, as the likelihood of crystallization increases.[3] Using
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fresh, anhydrous DMSO minimizes the risk of precipitation, ensuring the compound remains

in its amorphous, more soluble state.

Q2: What are the recommended storage conditions for YKL-06-061 stock solutions?

To maintain the stability and activity of YKL-06-061, it is essential to adhere to the following

storage guidelines:

Storage Condition Duration Notes

Solid Powder (-20°C) Up to 3 years

In Solvent (-80°C) Up to 6 months
Aliquot to avoid repeated

freeze-thaw cycles.

In Solvent (-20°C) Up to 1 month
Aliquot to avoid repeated

freeze-thaw cycles.

Data compiled from multiple sources.

Q3: What is the mechanism of action of YKL-06-061?

YKL-06-061 is a potent and selective second-generation inhibitor of salt-inducible kinases

(SIKs).[4][5] SIKs are a family of serine/threonine kinases that play a role in regulating various

physiological processes. YKL-06-061 exerts its effects by inhibiting the enzymatic activity of

SIK1, SIK2, and SIK3.[6][7] This inhibition can influence downstream signaling pathways

involved in processes such as inflammation and melanogenesis.[8][9]
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Issue Possible Cause Recommended Solution

YKL-06-061 fails to dissolve

completely in DMSO.

1. "Old" or wet DMSO: The

DMSO has absorbed moisture

from the air, reducing its

solvating power for

hydrophobic compounds. 2.

Low-quality DMSO: The

DMSO may contain impurities

that interfere with dissolution.

3. Incorrect temperature: The

ambient temperature may be

too low, as DMSO's freezing

point is 18.5°C.

1. Use a fresh, unopened

bottle of anhydrous or

molecular sieve-dried DMSO.

2. Ensure you are using a

high-purity, molecular biology

grade DMSO. 3. Gently warm

the solution to 37°C and vortex

or sonicate for a few minutes.

[10]

Precipitate forms in the stock

solution after storage.

1. Water absorption: The stock

solution vial was not properly

sealed, allowing moisture to

enter. 2. Freeze-thaw cycles:

Repeated freezing and

thawing can promote

crystallization of the

compound.

1. Ensure vials are tightly

sealed with parafilm. 2. Aliquot

the stock solution into smaller,

single-use volumes to

minimize freeze-thaw cycles. If

precipitate is observed, gently

warm and sonicate the solution

before use to attempt

redissolution.[10]
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Inconsistent experimental

results.

1. Inaccurate concentration:

Due to incomplete dissolution

or precipitation, the actual

concentration of YKL-06-061 is

lower than calculated. 2.

Degradation of YKL-06-061:

Improper storage of the stock

solution may lead to

compound degradation. 3.

DMSO-induced cellular effects:

Even at low concentrations,

DMSO can have biological

effects that may interfere with

the experiment.[11][12]

1. Visually inspect the stock

solution for any precipitate

before each use. If necessary,

re-dissolve as described

above. 2. Strictly follow the

recommended storage

conditions. 3. Include a vehicle

control (cells treated with the

same final concentration of

DMSO without YKL-06-061) in

all experiments to account for

any solvent effects. The final

DMSO concentration in cell

culture should be kept low,

preferably below 0.1%.[10][13]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of YKL-
06-061 in DMSO

Materials:

YKL-06-061 solid powder (MW: 527.66 g/mol )

Fresh, anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:
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1. Equilibrate the YKL-06-061 vial to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of YKL-06-061 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, use 5.28 mg of YKL-06-061.

3. Add the calculated volume of fresh, anhydrous DMSO to the powder.

4. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

5. If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water

bath sonicator.

6. Visually inspect the solution to ensure it is clear and free of any particulate matter.

7. Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

8. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Visualizations

Stock Solution Preparation

Experimental Use
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Caption: Experimental workflow for preparing and using YKL-06-061.
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Caption: Simplified signaling pathway of YKL-06-061.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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